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Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization

of 4-Phthalimidocyclohexanone, a key intermediate in the pharmaceutical industry. The

document details established synthetic methodologies, including a proposed route via the

Mitsunobu reaction, and outlines the analytical techniques used for its structural elucidation

and purity assessment. All quantitative data is presented in structured tables, and key

experimental workflows are visualized using diagrams to facilitate understanding and

replication by researchers in drug development and organic synthesis.

Introduction
4-Phthalimidocyclohexanone, also known as N-(4-oxocyclohexyl)phthalimide, is a crucial

chemical intermediate, primarily recognized for its role in the synthesis of Pramipexole, a

dopamine agonist used in the treatment of Parkinson's disease and restless legs syndrome.[1]

The structural integrity and purity of this intermediate are paramount to ensure the efficacy and

safety of the final active pharmaceutical ingredient (API). This guide serves as a technical

resource for chemists and pharmaceutical scientists, providing detailed information on its

synthesis and characterization.
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Physicochemical Properties
4-Phthalimidocyclohexanone is a white to off-white crystalline powder. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Phthalimidocyclohexanone

Property Value Reference

CAS Number 104618-32-8 [2]

Molecular Formula C₁₄H₁₃NO₃ [2]

Molecular Weight 243.26 g/mol [2]

Melting Point 142.0 to 146.0 °C [1]

Boiling Point 410.0 ± 38.0 °C (Predicted) [1]

Density 1.357 g/cm³ [1]

Appearance
White to almost white

powder/crystal
[3]

Purity >98.0% (GC) [3]

Storage
Sealed in a dry, room

temperature environment
[1]

Synthesis of 4-Phthalimidocyclohexanone
The synthesis of 4-Phthalimidocyclohexanone can be approached through several synthetic

strategies. One of the most direct and efficient methods is the Mitsunobu reaction, which allows

for the conversion of an alcohol to a phthalimide in a single step with inversion of

stereochemistry.[4][5] Another common approach involves the reaction of phthalic anhydride

with 4-aminocyclohexanone. A generalized workflow for the synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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